Cas no 37529-30-9 (4-Decylaniline)

• Product Name: 4-Decylaniline
• CAS No: 37529-30-9
• MF: C₁₆H₂₇N
• MW: 233.392284631729
• MDL: MFCD00007918
• CID: 89256
• PubChem ID: 24853980
• Update Time: 2025-08-05

4-Decylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Decylaniline
• 4-n-Decylaniline
• 4-Decyphenylamine
• p-Decylaniline
• Benzenamine, 4-decyl-
• p-n-Decylaniline
• 4-decylphenylamine
• WGENWPANMZLPIH-UHFFFAOYSA-N
• 25X74W976X
• p - Decylaniline
• 4-Decyl-phenylamine
• KSC225Q8H
• SBB007720
• ST2418326
• AB002454
• AB0024545
• AX8099318
• W5839
• AM20050230
• ST50826804
• 4-DECYLBENZENAMINE
• 4-Decylaniline, 97%
• SY030410
• CS-0152248
• MFCD00007918
• DS-13883
• Q27254007
• D2731
• FT-0639382
• A823730
• EINECS 253-546-9
• C16H27N
• UNII-25X74W976X
• NS00030211
• DTXSID9022287
• 37529-30-9
• SCHEMBL111357
• AKOS005254412
• DTXCID802287

• MDL： MFCD00007918
• Inchi： 1S/C16H27N/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(17)14-12-15/h11-14H,2-10,17H2,1H3
• InChI Key： WGENWPANMZLPIH-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1)CCCCCCCCCC
• BRN： 2721403

Computed Properties

• Exact Mass: 233.21400
• Monoisotopic Mass: 233.21435
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.1
• Topological Polar Surface Area: 26

Experimental Properties

• Color/Form: Melting state
• Density: 0.8952 (estimate)
• Melting Point: 25 °C (lit.)
• Boiling Point: 218-220 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5100
• Water Partition Coefficient: Insoluble in water.
• PSA: 26.02000
• LogP: 5.53320
• Sensitiveness: Air Sensitive
• Solubility: Insoluble

4-Decylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335-H400
• Warning Statement： P261-P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Decylaniline

Comprehensive Overview of 4-Decylaniline (CAS No. 37529-30-9)

4-Decylaniline, with the Chemical Abstracts Service (CAS) number 37529-30-9, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique molecular structure, which consists of a primary amine group attached to a decyl chain. The combination of these functional groups imparts distinct chemical and physical properties, making 4-Decylaniline a valuable reagent in numerous fields, including pharmaceuticals, materials science, and chemical synthesis.

The molecular formula of 4-Decylaniline is C₁₀H₂₁N, and its molecular weight is approximately 155.28 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits a mild amine odor. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and dichloromethane. These properties make it suitable for use in various chemical reactions and processes.

In the realm of pharmaceutical research, 4-Decylaniline has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of novel drugs targeting specific biological pathways. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized 4-Decylaniline to synthesize compounds with anti-inflammatory properties. These compounds have demonstrated efficacy in reducing inflammation in preclinical models, suggesting potential applications in the treatment of inflammatory diseases such as arthritis and colitis.

Beyond pharmaceuticals, 4-Decylaniline has found applications in materials science. Its long alkyl chain provides excellent hydrophobic properties, making it useful in the formulation of coatings and adhesives. In a study published in the Journal of Applied Polymer Science, scientists from the University of Manchester investigated the use of 4-Decylaniline-based polymers as corrosion inhibitors for metal surfaces. The results indicated that these polymers effectively protected metal substrates from corrosion under various environmental conditions.

The chemical synthesis of 4-Decylaniline involves several well-established methods. One common approach is the reaction of decyl chloride with anhydrous ammonia or an amine salt followed by neutralization and purification. This method yields high-purity 4-Decylanamine, which can be further modified through various functional group transformations to produce a wide range of derivatives. The versatility of this synthetic route has made it a preferred choice for industrial-scale production.

In terms of safety and handling, while 4-Decylanamine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. Proper personal protective equipment (PPE) should be worn when working with this compound to avoid skin contact and inhalation. Additionally, it should be stored in tightly sealed containers away from incompatible materials such as strong oxidizers.

The environmental impact of 4-Decylanamine is another area of ongoing research. Studies have shown that this compound can biodegrade under certain conditions, but its persistence in aquatic environments remains a concern. Efforts are being made to develop more environmentally friendly synthetic routes and disposal methods to minimize its ecological footprint.

In conclusion, 4-Decylanamine (CAS No. 37529-30-9) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable properties make it an essential reagent for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and improve existing processes, the importance of 4-Decylanamine in the scientific community is likely to grow.